Cas no 2168044-85-5 (2-{1-(tert-butoxy)carbonyl-3-methylpyrrolidin-2-yl}acetic acid)
2168044-85-5 structure
Product Name:2-{1-(tert-butoxy)carbonyl-3-methylpyrrolidin-2-yl}acetic acid
CAS No:2168044-85-5
MF:C12H21NO4
MW:243.29944396019
CID:5611365
PubChem ID:165443795
Update Time:2023-11-25
2-{1-(tert-butoxy)carbonyl-3-methylpyrrolidin-2-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2168044-85-5
- 2-{1-[(tert-butoxy)carbonyl]-3-methylpyrrolidin-2-yl}acetic acid
- EN300-815480
- 2-{1-(tert-butoxy)carbonyl-3-methylpyrrolidin-2-yl}acetic acid
-
- Inchi: 1S/C12H21NO4/c1-8-5-6-13(9(8)7-10(14)15)11(16)17-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,14,15)
- InChI Key: ZXRJDBHRLJQTKS-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCC(C)C1CC(=O)O)=O
Computed Properties
- Exact Mass: 243.14705815g/mol
- Monoisotopic Mass: 243.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 66.8Ų
2-{1-(tert-butoxy)carbonyl-3-methylpyrrolidin-2-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-815480-0.05g |
2-{1-[(tert-butoxy)carbonyl]-3-methylpyrrolidin-2-yl}acetic acid |
2168044-85-5 | 95% | 0.05g |
$1657.0 | 2024-05-21 | |
| Enamine | EN300-815480-0.1g |
2-{1-[(tert-butoxy)carbonyl]-3-methylpyrrolidin-2-yl}acetic acid |
2168044-85-5 | 95% | 0.1g |
$1735.0 | 2024-05-21 | |
| Enamine | EN300-815480-0.25g |
2-{1-[(tert-butoxy)carbonyl]-3-methylpyrrolidin-2-yl}acetic acid |
2168044-85-5 | 95% | 0.25g |
$1814.0 | 2024-05-21 | |
| Enamine | EN300-815480-0.5g |
2-{1-[(tert-butoxy)carbonyl]-3-methylpyrrolidin-2-yl}acetic acid |
2168044-85-5 | 95% | 0.5g |
$1893.0 | 2024-05-21 | |
| Enamine | EN300-815480-1g |
2-{1-[(tert-butoxy)carbonyl]-3-methylpyrrolidin-2-yl}acetic acid |
2168044-85-5 | 1g |
$1971.0 | 2023-09-02 | ||
| Enamine | EN300-815480-2.5g |
2-{1-[(tert-butoxy)carbonyl]-3-methylpyrrolidin-2-yl}acetic acid |
2168044-85-5 | 95% | 2.5g |
$3865.0 | 2024-05-21 | |
| Enamine | EN300-815480-5g |
2-{1-[(tert-butoxy)carbonyl]-3-methylpyrrolidin-2-yl}acetic acid |
2168044-85-5 | 5g |
$5719.0 | 2023-09-02 | ||
| Enamine | EN300-815480-10g |
2-{1-[(tert-butoxy)carbonyl]-3-methylpyrrolidin-2-yl}acetic acid |
2168044-85-5 | 10g |
$8480.0 | 2023-09-02 | ||
| Enamine | EN300-815480-1.0g |
2-{1-[(tert-butoxy)carbonyl]-3-methylpyrrolidin-2-yl}acetic acid |
2168044-85-5 | 95% | 1.0g |
$1971.0 | 2024-05-21 | |
| Enamine | EN300-815480-5.0g |
2-{1-[(tert-butoxy)carbonyl]-3-methylpyrrolidin-2-yl}acetic acid |
2168044-85-5 | 95% | 5.0g |
$5719.0 | 2024-05-21 |
2-{1-(tert-butoxy)carbonyl-3-methylpyrrolidin-2-yl}acetic acid Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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